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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzaldehyde

Cat. No.: B129801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and hazard

information for 2-Fluoro-5-iodobenzaldehyde (CAS No. 146137-76-0). The information is

compiled from various safety data sheets and chemical databases to assist researchers,

scientists, and drug development professionals in the safe handling, storage, and use of this

compound.

Chemical and Physical Properties
This table summarizes the key chemical and physical properties of 2-Fluoro-5-
iodobenzaldehyde.

Property Value Source(s)

CAS Number 146137-76-0 [1][2]

Molecular Formula C₇H₄FIO [1][3]

Molecular Weight 250.01 g/mol [1][2][3]

Appearance
White to cream to pale yellow

crystals or powder
[4]

Melting Point 45-48 °C [2]

Synonyms 5-Iodo-2-fluorobenzaldehyde [1][3]
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Hazard Identification and Classification
2-Fluoro-5-iodobenzaldehyde is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The following

tables detail its classification and associated hazard statements.

GHS Hazard Classification
Hazard Class Category Source(s)

Acute Toxicity, Oral 3 [1][3]

Skin Irritation 2 [1][3]

Serious Eye Irritation 2A [1][3]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation) [1][3]

GHS Label Elements
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Element Description Source(s)

Pictogram [3][5]

Signal Word Danger [1][2][3]

Hazard Statements

H301: Toxic if swallowed.[1][2]

[3] H315: Causes skin

irritation.[1][2][3] H319: Causes

serious eye irritation.[1][2][3]

H335: May cause respiratory

irritation.[1][2][3]

Precautionary Statements P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[3][5] P264: Wash skin

thoroughly after handling.

P270: Do not eat, drink or

smoke when using this

product. P271: Use only

outdoors or in a well-ventilated

area. P280: Wear protective

gloves/eye protection/face

protection. P301+P310: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[3][5]

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.[2] P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][3] P312:
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Call a POISON CENTER or

doctor/physician if you feel

unwell. P330: Rinse mouth.[2]

P332+P313: If skin irritation

occurs: Get medical

advice/attention. P337+P313:

If eye irritation persists: Get

medical advice/attention.

P362: Take off contaminated

clothing and wash before

reuse. P403+P233: Store in a

well-ventilated place. Keep

container tightly closed. P405:

Store locked up. P501:

Dispose of contents/container

to an approved waste disposal

plant.

Toxicological Information
While specific toxicological studies for 2-Fluoro-5-iodobenzaldehyde are not readily available

in the public domain, the hazard classifications suggest the following toxicological profile. One

safety data sheet explicitly states that the chemical, physical, and toxicological properties have

not been thoroughly investigated.[3]

Acute Oral Toxicity: The classification as "Toxic if swallowed" (Category 3) indicates that this

substance has a relatively low lethal dose when ingested.

Skin Irritation: It is expected to cause skin irritation upon direct contact.

Eye Irritation: Direct contact with the eyes is likely to cause serious irritation.

Respiratory Irritation: Inhalation of dust or fumes may cause irritation to the respiratory tract.

Experimental Protocols (General Methodologies)
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Detailed experimental protocols for 2-Fluoro-5-iodobenzaldehyde are not publicly available.

However, the hazard classifications are typically determined using standardized

methodologies, such as those outlined by the Organisation for Economic Co-operation and

Development (OECD) Guidelines for the Testing of Chemicals. The following are general

descriptions of the likely experimental protocols that would be used to assess the hazards of a

substance like 2-Fluoro-5-iodobenzaldehyde.

Acute Oral Toxicity (Likely based on OECD Guideline
423)

Objective: To determine the acute oral toxicity of a substance.

Methodology: A stepwise procedure is used with a small number of animals (typically rats). A

starting dose is administered to a single animal. Depending on the outcome (survival or

death), the dose for the next animal is adjusted up or down. This process is repeated until

the lethal dose range is determined. Observations of the animals' health and behavior are

recorded for a specified period.

Skin Irritation (Likely based on OECD Guideline 404)
Objective: To assess the potential of a substance to cause skin irritation.

Methodology: A small amount of the test substance is applied to a shaved patch of skin on

an animal (typically a rabbit). The application site is then covered with a gauze patch. The

patch is removed after a set period, and the skin is evaluated for signs of irritation (redness,

swelling) at various time points.

Serious Eye Irritation (Likely based on OECD Guideline
405)

Objective: To determine the potential of a substance to cause serious eye irritation or

damage.

Methodology: A small amount of the substance is instilled into the conjunctival sac of one

eye of an animal (typically a rabbit). The other eye serves as a control. The eyes are

examined for signs of irritation (redness, swelling, corneal opacity) at specific intervals after

application.
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Logical Workflow for Chemical Hazard Assessment
The following diagram illustrates a typical workflow for identifying and classifying the hazards of

a chemical substance.

Hazard Identification & Risk Assessment Workflow

Gather Existing Information
(Literature, Databases, (Q)SAR)

Physicochemical Properties Assessment

Toxicological Hazard Assessment

Hazard Classification (GHS)

In Vitro Testing
(e.g., cell-based assays)

In Vivo Testing
(if necessary)

If inconclusive or required

Risk Characterization
(Exposure Assessment + Hazard Characterization)

Risk Management & Communication
(SDS, Labeling, Control Measures)

Click to download full resolution via product page
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Caption: A flowchart illustrating the general process for chemical hazard identification and risk

assessment.

Safe Handling and Storage
Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin and

eyes. Wear appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat.

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

First-Aid Measures
If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Move the person into fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Do not allow it to enter the environment.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety data sheet. Users should always consult the official Safety Data Sheet (SDS)

provided by the manufacturer before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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